Cas no 1356493-54-3 (3-Bromo-4-fluoro-5-nitroaniline)

• Product Name: 3-Bromo-4-fluoro-5-nitroaniline
• CAS No: 1356493-54-3
• MF: C₆H₄BrFN₂O₂
• MW: 235.010563850403
• MDL: MFCD21609492
• CID: 2184053
• PubChem ID: 66683867
• Update Time: 2025-06-08

3-Bromo-4-fluoro-5-nitroaniline Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-fluoro-5-nitroaniline
• 3-bromo-4-fluoro-5-nitrobenzenamine
• SCHEMBL429810
• MFCD21609492
• 1356493-54-3
• DTXSID90735571
• DB-262179

• MDL： MFCD21609492
• Inchi： 1S/C6H4BrFN2O2/c7-4-1-3(9)2-5(6(4)8)10(11)12/h1-2H,9H2
• InChI Key： QOGWFKJMBVQBNM-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1F)[N+](=O)[O-])N

Computed Properties

• Exact Mass: 233.94400
• Monoisotopic Mass: 233.94402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• PSA: 71.84000
• LogP: 3.18300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 3-Bromo-4-fluoro-5-nitroaniline

Comprehensive Overview of 3-Bromo-4-fluoro-5-nitroaniline (CAS No. 1356493-54-3): Properties, Applications, and Industry Trends

3-Bromo-4-fluoro-5-nitroaniline (CAS No. 1356493-54-3) is a halogenated nitroaniline derivative with significant relevance in pharmaceutical and agrochemical research. This compound, characterized by its bromine, fluorine, and nitro functional groups, serves as a versatile intermediate in organic synthesis. Its molecular structure (C₆H₄BrFN₂O₂) enables selective modifications, making it valuable for constructing complex molecules. Researchers frequently search for "3-Bromo-4-fluoro-5-nitroaniline synthesis" or "CAS 1356493-54-3 applications," reflecting its demand in drug discovery pipelines.

The compound’s physicochemical properties include a molecular weight of 235.01 g/mol and distinct solubility in polar organic solvents like DMSO. Its nitro group enhances electrophilic reactivity, while the fluoro substituent influences metabolic stability—a critical factor in medicinal chemistry. Recent studies highlight its role in developing kinase inhibitors, aligning with trending topics like "targeted cancer therapies" and "small-molecule drug design." Analytical techniques such as HPLC and NMR are commonly employed to verify purity, addressing frequent queries like "how to analyze 3-Bromo-4-fluoro-5-nitroaniline."

In agrochemical applications, 3-Bromo-4-fluoro-5-nitroaniline contributes to herbicidal formulations, particularly in optimizing crop protection agents. The bromine atom facilitates cross-coupling reactions, enabling diversification into bioactive scaffolds. Sustainability-focused searches like "green synthesis of halogenated anilines" underscore industry shifts toward eco-friendly protocols. Regulatory compliance with REACH and FDA guidelines further elevates its commercial viability, as evidenced by searches for "CAS 1356493-54-3 safety data."

Emerging trends in high-throughput screening and AI-driven molecular modeling have amplified interest in this compound. Computational chemists leverage its structural features to predict binding affinities, addressing popular questions like "how to optimize 3-Bromo-4-fluoro-5-nitroaniline derivatives." Patent analyses reveal its inclusion in novel antimicrobial agents, resonating with global concerns about antibiotic resistance. Storage recommendations typically emphasize inert atmospheres to preserve stability, a detail often queried as "best practices for storing nitroanilines."

Supply chain dynamics for CAS 1356493-54-3 reflect regional specialization, with manufacturers prioritizing scalable synthesis routes. Quality benchmarks like ≥98% purity dominate procurement discussions, alongside "bulk suppliers of 3-Bromo-4-fluoro-5-nitroaniline." The compound’s role in photoredox catalysis—a hot topic in synthetic methodology—has also spurred academic interest, as seen in searches for "nitroanilines in C–N coupling reactions."

Future prospects for 3-Bromo-4-fluoro-5-nitroaniline hinge on advancements in catalytic halogenation and continuous flow chemistry. Its integration into fragment-based drug discovery pipelines aligns with pharmaceutical industry priorities, while agrochemical innovations focus on reducing environmental persistence. As research continues, this compound remains a cornerstone in the rational design of functionally enriched molecules.